Cas no 106269-68-5 (Ethyl 2,3-dimethyl-1H-indole-4-carboxylate)

• Product Name: Ethyl 2,3-dimethyl-1H-indole-4-carboxylate
• CAS No: 106269-68-5
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD16618493
• CID: 4679175
• Update Time: 2025-06-08

Ethyl 2,3-dimethyl-1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,3-dimethyl-1H-indole-4-carboxylate
• STL429749
• T4065
• 1H-indole-4-carboxylic acid, 2,3-dimethyl-, ethyl ester
• Ethyl 2,3-dimethyl-1H-indole-4-carboxylate

• MDL： MFCD16618493
• Inchi： 1S/C13H15NO2/c1-4-16-13(15)10-6-5-7-11-12(10)8(2)9(3)14-11/h5-7,14H,4H2,1-3H3
• InChI Key： VVRLKZYNHIHXGT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC2=C1C(C)=C(C)N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Topological Polar Surface Area: 42.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Ethyl 2,3-dimethyl-1H-indole-4-carboxylate

Ethyl 2,3-Dimethyl-1H-Indole-4-Carboxylate: A Comprehensive Overview

Ethyl 2,3-dimethyl-1H-indole-4-carboxylate (CAS No. 106269-68-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound, characterized by its indole ring structure with ethyl ester and methyl substituents, exhibits unique chemical properties and potential applications in drug development. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its significance in contemporary research.

The indole core of Ethyl 2,3-dimethyl-1H-indole-4-carboxylate is a fundamental structural motif in numerous bioactive molecules. The methyl substituents at positions 2 and 3 of the indole ring contribute to its stability and influence its reactivity. The carboxylic acid derivative nature of this compound, specifically the ethyl ester group at position 4, plays a crucial role in modulating its physical and chemical properties. These features make it an attractive candidate for various chemical transformations and biological assays.

Recent studies have explored the synthesis of Ethyl 2,3-dimethyl-1H-indole-4-carboxylate through innovative routes, including microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of production but also minimize environmental impact, aligning with the principles of green chemistry. The compound's ability to undergo further functionalization has been exploited in the development of novel bioactive agents, particularly in the context of anticancer and anti-inflammatory drug discovery.

One of the most promising applications of Ethyl 2,3-dimethyl-1H-indole-4-carboxylate lies in its potential as a lead compound for drug development. Researchers have reported its inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could serve as a basis for developing anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

In addition to its pharmacological applications, Ethyl 2,3-dimethyl-1H-indole-4-carboxylate has been investigated for its role in agrochemicals. Studies have demonstrated its potential as a plant growth regulator, influencing various physiological processes such as root development and stress response. This dual functionality underscores the compound's versatility across multiple disciplines.

From a structural perspective, Ethyl 2,3-dimethyl-1H-indole-4-carboxylate exhibits interesting photophysical properties. Its absorption and emission characteristics make it a candidate for applications in optoelectronics and sensor technologies. Recent research has focused on leveraging these properties to develop novel materials for light-emitting diodes (LEDs) and biosensors.

The environmental impact of Ethyl 2,3-dimethyl-1H-indole-4-carboxylate has also been a topic of interest. Studies on its biodegradation pathways have provided insights into its ecological fate, ensuring that its use in industrial applications does not pose significant risks to the environment. This understanding is critical for sustainable chemical practices.

In conclusion, Ethyl 2,3-dimethyl-1H-indole-4-carboxylate (CAS No. 106269-68-5) stands as a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations. As research continues to uncover new dimensions of this compound's potential, it is poised to play an increasingly important role in both academic and industrial settings.